Cas no 1346600-86-9 (Methocarbamol-d3)

• Product Name: Methocarbamol-d3
• CAS No: 1346600-86-9
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 1065926
• Update Time: 2025-06-11

Methocarbamol-d3 Chemical and Physical Properties

Names and Identifiers

• (±)-Methocarbamol-d3?(methoxy-d3)
• Methocarbamol-d3
• (±)-Methocarbamol-d3 (methoxy-d3)

• Inchi： 1S/C11H15NO5/c1-15-9-4-2-3-5-10(9)16-6-8(13)7-17-11(12)14/h2-5,8,13H,6-7H2,1H3,(H2,12,14)
• InChI Key： GNXFOGHNGIVQEH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC([H])([H])[H])CC(O)COC(=O)N

Computed Properties

• Exact Mass: 244.114
• Monoisotopic Mass: 244.114
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 472.5±40.0 °C at 760 mmHg
• Flash Point: 239.6±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methocarbamol-d3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methocarbamol-d3

Comprehensive Overview of Methocarbamol-d3 (CAS No. 1346600-86-9): Applications, Mechanisms, and Research Insights

Methocarbamol-d3, a deuterated analog of the widely used muscle relaxant Methocarbamol, has garnered significant attention in pharmaceutical research and analytical chemistry. With the CAS registry number 1346600-86-9, this stable isotope-labeled compound serves as an indispensable internal standard for quantitative mass spectrometry and drug metabolism studies. Its molecular structure, featuring three deuterium atoms replacing hydrogen, enhances precision in pharmacokinetic analyses while maintaining identical pharmacological properties to its non-deuterated counterpart.

The growing demand for isotope-labeled pharmaceuticals like Methocarbamol-d3 reflects broader trends in precision medicine and personalized therapeutics. Researchers frequently search for "deuterated drug advantages" or "how deuterium affects drug metabolism," highlighting interest in isotopic effects on biological systems. This compound’s primary application lies in LC-MS/MS methodologies, where it improves the accuracy of bioanalytical assays for Methocarbamol in plasma, urine, and tissue samples.

Recent studies emphasize Methocarbamol-d3's role in addressing analytical challenges posed by matrix effects in complex biological samples. Its use aligns with the FDA’s 2018 Bioanalytical Method Validation Guidance, which underscores the need for stable isotope internal standards in regulated studies. The deuterium kinetic isotope effect (DKIE) exhibited by Methocarbamol-d3 also makes it valuable for investigating enzyme-mediated metabolic pathways, particularly cytochrome P450 interactions.

From a synthetic chemistry perspective, the preparation of Methocarbamol-d3 involves sophisticated deuterium incorporation techniques such as hydrogen-deuterium exchange or de novo synthesis using deuterated precursors. This process requires stringent quality control to ensure isotopic purity >98%, a critical parameter for reliable quantification. Analytical chemists often search for "deuterated compound synthesis" or "isotopic purity measurement methods," reflecting key technical considerations.

The pharmaceutical industry’s shift toward green chemistry has influenced Methocarbamol-d3 production methods, with researchers exploring catalytic deuteration to reduce solvent waste. This aligns with broader searches for "sustainable isotope labeling" and "eco-friendly analytical reagents." Additionally, the compound’s stability under various storage conditions (typically -20°C protected from light) makes it practical for long-term clinical research applications.

Emerging applications of Methocarbamol-d3 extend to forensic toxicology, where it aids in distinguishing administered Methocarbamol from potential environmental contaminants. This addresses growing concerns about analytical specificity in legal and workplace drug testing scenarios. The compound’s utility in doping control analyses further demonstrates its versatility beyond conventional therapeutic monitoring.

Quality assessment of Methocarbamol-d3 involves advanced techniques like NMR spectroscopy (for deuterium position verification) and high-resolution mass spectrometry (for isotopic distribution analysis). These procedures respond to frequent queries about "how to validate deuterated standards" in peer-reviewed literature. The compound’s physicochemical properties—including solubility in methanol and acetonitrile—are carefully documented to ensure reproducibility across laboratories.

Future research directions may explore Methocarbamol-d3's potential in tracer studies for muscle relaxant distribution kinetics or its use in microdosing experiments. These applications align with trending topics like "accelerated drug development" and "Phase 0 clinical trials." As regulatory requirements for drug metabolite identification become more stringent, the demand for high-quality isotopic standards like Methocarbamol-d3 will likely increase.

In conclusion, Methocarbamol-d3 (CAS 1346600-86-9) represents a critical tool in modern bioanalytical chemistry and pharmacological research. Its applications span from routine therapeutic monitoring to cutting-edge metabolomics studies, addressing both current analytical challenges and future scientific needs. The compound exemplifies how isotopic labeling technologies continue to transform pharmaceutical sciences while meeting evolving regulatory and environmental standards.